Cas no 28605-72-3 (Benzoic acid, nitro-,sodium salt (1:1))

• Product Name: Benzoic acid, nitro-,sodium salt (1:1)
• CAS No: 28605-72-3
• MF: C₇H₄NNaO₄
• MW: 189.100732803345
• CID: 277051
• PubChem ID: 3015420
• Update Time: 2025-04-19

Benzoic acid, nitro-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, nitro-,sodium salt (1:1)
• Sodium nitrobenzoate
• 28605-72-3
• EINECS 249-100-8
• SCHEMBL124875
• FT-0637519
• DTXSID50182789
• O-NITROBENZOIC ACID SODIUM SALT
• sodium 2-nitrobenzoate
• A811439
• 17264-82-3
• AKOS003052479
• NS00082894
• AKOS022190755
• sodium;2-nitrobenzoate
• 2-Nitrobenzoic acid sodium salt

• Inchi： 1S/C7H5NO4.Na/c9-7(10)5-3-1-2-4-6(5)8(11)12;/h1-4H,(H,9,10);/q;+1/p-1
• InChI Key： YEDBDKITOXSHCO-UHFFFAOYSA-M
• SMILES： [Na+].[O-][N+](C1C=CC=CC=1C(=O)[O-])=O

Computed Properties

• Exact Mass: 190.01165
• Monoisotopic Mass: 189.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86A^2

Experimental Properties

• Boiling Point: 340.7°Cat760mmHg
• Flash Point: 157.5°C
• PSA: 69.44